Cas no 111244-96-3 (Bethanechol)

Bethanechol structure
Bethanechol structure
Product Name:Bethanechol
CAS No:111244-96-3
MF:C7H17N2O2
MW:161.222081899643
CID:129185
Update Time:2023-08-02

Bethanechol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (2S)-
    • bethanechol
    • 1-Propanaminium, 2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (S)-
    • Amidopropyldimethylbetaine
    • Carbamyl-beta-methylcholine
    • Carbamoyl-beta-methylcholine
    • (2-Hydroxypropyl)trimethylammonium carbamate
    • 2-carbamoyloxypropyl-trimethylazanium
    • 2-((Aminocarbonyl)oxy)-N,N,N-trimethyl-1-propanaminium
    • Ammonium, (2-hydroxypropyl)trimethyl-, carbamate (ester)
    • 2-(carbamoyloxy)-N,N,N-trimethylpropan-1-aminium
    • Bethanecol
    • 2-carbamoyloxypropyl(trimethyl)azanium;chloride
    • C7H17N2O2
    • Bethanechol parent
    • Spectrum
    • Bethanechol
    • Inchi: 1S/C7H16N2O2/c1-6(11-7(8)10)5-9(2,3)4/h6H,5H2,1-4H3,(H-,8,10)/p+1
    • InChI Key: NZUPCNDJBJXXRF-UHFFFAOYSA-O
    • SMILES: O(C(N)=O)C(C)C[N+](C)(C)C
    • BRN: 1773706

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Topological Polar Surface Area: 52.3
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